Cas no 1216271-19-0 (N-methyl-6-(trifluoromethyl)pyridazin-3-amine)

• Product Name: N-methyl-6-(trifluoromethyl)pyridazin-3-amine
• CAS No: 1216271-19-0
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD13705388
• CID: 4578427
• PubChem ID: 66486926
• Update Time: 2025-05-21

N-methyl-6-(trifluoromethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-6-(trifluoromethyl)pyridazin-3-amine
• STL305279
• Z1889861358

• MDL： MFCD13705388
• Inchi： 1S/C6H6F3N3/c1-10-5-3-2-4(11-12-5)6(7,8)9/h2-3H,1H3,(H,10,12)
• InChI Key： JHMSPWBHKMVNSZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=N1)NC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on N-methyl-6-(trifluoromethyl)pyridazin-3-amine

N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine: A Comprehensive Overview

N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine, also known by its CAS number 1216271-19-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine features a pyridazine ring with a trifluoromethyl group at position 6 and an N-methyl amino group at position 3. These substituents contribute to the compound's unique chemical properties and reactivity.

The synthesis of N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine lies in its potential as a lead compound in drug development. Studies have shown that this compound exhibits significant biological activity, particularly in inhibiting key enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine effectively inhibits cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. This finding has sparked interest in its potential use as an anti-inflammatory agent.

In addition to its pharmacological applications, N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine has also been investigated for its electronic properties. The trifluoromethyl group introduces electron-withdrawing effects, which enhance the compound's stability and reactivity in certain chemical transformations. This makes it a valuable precursor in the synthesis of more complex molecules, including those with potential applications in materials science.

The environmental impact of N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine has also been a topic of recent research. Studies have shown that the compound degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further investigations are needed to fully understand its long-term ecological effects and to develop strategies for minimizing any potential risks.

In conclusion, N-Methyl-6-(Trifluoromethyl)Pyridazin-3-Amine, CAS number 1216271-19-0, is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and properties make it a valuable tool for researchers seeking to develop new drugs and materials. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.